Cas no 1313-30-0 (Sodium Phosphomolybdate n-Hydrate)

• Product Name: Sodium Phosphomolybdate n-Hydrate
• CAS No: 1313-30-0
• MF: Mo₁₂Na₃O₄₀P
• MW: 1891.19910812378
• MDL: MFCD00150420
• CID: 93341
• PubChem ID: 57652801
• Update Time: 2025-06-08

Sodium Phosphomolybdate n-Hydrate Chemical and Physical Properties

Names and Identifiers

• Sodium Molybdate
• Molybdate, disodium, (T-4)-
• Industry　sodium molybdate
• phosphomolybdic acid sodium salt hydrate
• trisodium 12-molybdophosphate
• Sodium phosphomolybdate hydrate
• Sodium dodecamolybdophosphate hydrate
• Sodium phosphomolybadate hydrate
• Molybdophosphoric acid sodiuM salt 
• PhosphoMolybdic acid sodiuM salt
• SODIUM PHOSPHOMOLYBDATE
• SodiuMdodecaMolybdophosphate
• Sodium Phosphomolybdate n-Hydrate
• 3288S1317P
• trisodium;trioxomolybdenum;phosphate
• MOLYBDOPHOSPHORIC ACID (H3PMO12O40), TRISODIUM SALT
• MFCD00150420
• Q18211836
• SODIUM MOLYBDOPHOSPHATE (NA3PMO12O40)
• MOLYBDATE(3-), TETRACOSA-.MU.-OXODODECAOXO(.MU.12-(PHOSPHATO(3-)-.KAPPA.O:.KAPPA.O:.KAPPA.O:.KAPPA.O':.KAPPA.O':.KAPPA.O':.KAPPA.O'':.KAPPA.O'':.KAPPA.O'':.KAPPA.O''':.KAPPA.O''':.KAPPA.O'''))DODECA-, SODIUM (1:3)
• SODIUM PHOSPHOMOLYBDATE [MI]
• 1313-30-0

• MDL： MFCD00150420
• Inchi： 1S/12Mo.3Na.H3O4P.36O/c;;;;;;;;;;;;;;;1-5(2,3)4;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;/h;;;;;;;;;;;;;;;(H3,1,2,3,4);;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;/q;;;;;;;;;;;;3*+1;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;/p-3
• InChI Key： TXYKAWLFCATKDB-UHFFFAOYSA-K
• SMILES： [Mo](=O)(=O)=O.[Mo](=O)(=O)=O.[Mo](=O)(=O)=O.[Mo](=O)(=O)=O.[Mo](=O)(=O)=O.[Mo](=O)(=O)=O.[Mo](=O)(=O)=O.[Mo](=O)(=O)=O.[Mo](=O)(=O)=O.[Mo](=O)(=O)=O.[Mo](=O)(=O)=O.[Mo](=O)(=O)=O.P(=O)([O-])([O-])[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 1914.60000
• Monoisotopic Mass: 161.876824
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 34
• Hydrogen Bond Acceptor Count: 41
• Heavy Atom Count: 57
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -6
• Topological Polar Surface Area: 2

Experimental Properties

• Color/Form: White crystals
• Density: 2.83 g/mL at 25 °C(lit.)
• Melting Point: 98 °C (dec.) (lit.)
• Boiling Point: 100°Cat760mmHg
• Flash Point: °C
• PSA: 616.50000
• LogP: -3.28600
• Sensitiveness: Sensitive to light
• Merck: 14,8664
• Solubility: Soluble in water.

Sodium Phosphomolybdate n-Hydrate Security Information

• Hazardous Material transportation number：3084
• WGK Germany：2
• Hazard Category Code： 8-34
• Safety Instruction： S22; S24/25; S36/37/39; S27; S26; S17
• FLUKA BRAND F CODES：8
• RTECS：WD6600000
• Hazardous Material Identification：
• HazardClass：5.1
• PackingGroup：III
• Risk Phrases：R8
• Packing Group：III
• Safety Term：5.1
• Packing Group：III
• Hazard Level：5.1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal oxoanionic compounds Transition metal phosphates
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Sodium Phosphomolybdate n-Hydrate

Introduction to Sodium Phosphomolybdate n-Hydrate (CAS No. 1313-30-0)

Sodium Phosphomolybdate n-Hydrate, a compound with the chemical formula Na₂Mo₃O₁₀P and a CAS number of 1313-30-0, is a significant coordination compound widely utilized in various scientific and industrial applications. This compound, often referred to as the Sodium Phosphomolybdate n-Hydrate, is known for its unique structural properties and versatile reactivity, making it a valuable material in catalysis, analytical chemistry, and material science.

The chemical structure of Sodium Phosphomolybdate n-Hydrate consists of molybdenum atoms coordinated with oxygen and phosphorus atoms in an octahedral arrangement. This structure contributes to its stability and reactivity, enabling its use as a catalyst in various organic transformations. The presence of water molecules in the crystal lattice (n-Hydrate) further influences its properties, making it adaptable for different environments and applications.

In recent years, significant research has focused on the applications of Sodium Phosphomolybdate n-Hydrate in catalytic processes. Studies have demonstrated its effectiveness in promoting the conversion of alkanes to alkenes through oxidative coupling reactions. This process is particularly relevant in the context of sustainable energy production, where converting natural gas to higher-value products is crucial. The compound's ability to facilitate such transformations under mild conditions makes it an attractive option for industrial applications.

Moreover, Sodium Phosphomolybdate n-Hydrate has been explored as an effective catalyst in the synthesis of fine chemicals. Its role in hydrodeoxygenation reactions has been particularly noteworthy, where it aids in converting biomass-derived platform chemicals into valuable products such as diesel additives. These findings highlight the compound's potential in contributing to green chemistry initiatives by enabling more efficient and environmentally friendly chemical processes.

Another area where Sodium Phosphomolybdate n-Hydrate has shown promise is in analytical chemistry. The compound's ability to form complexes with various metal ions makes it useful as an analytical reagent. For instance, it has been employed in the detection of trace metal ions in environmental samples, providing researchers with a reliable tool for monitoring water quality and pollution levels. This application underscores the importance of this compound in environmental science and public health.

The structural versatility of Sodium Phosphomolybdate n-Hydrate also makes it a valuable material in material science. Researchers have investigated its use as a precursor for designing advanced materials with tailored properties. For example, its decomposition at high temperatures can yield porous molybdenum phosphates, which have potential applications as adsorbents and catalysts. These studies demonstrate the compound's role in developing innovative materials for various technological advancements.

In conclusion, Sodium Phosphomolybdate n-Hydrate (CAS No. 1313-30-0) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique chemical properties and reactivity make it indispensable in catalysis, analytical chemistry, and material science. As research continues to uncover new uses and optimize existing ones, the importance of this compound is likely to grow even further, contributing to advancements in sustainable energy, green chemistry, and environmental monitoring.